8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid
Description
The compound 8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid (hereafter referred to as the target compound) is a diterpene lactone derivative with a complex polycyclic structure. Its core consists of a hexahydronaphthalene ring system substituted with hydroxyl, methyl, and a 5-oxo-2H-furan-4-yl-ethyl moiety. This compound shares structural homology with other terpene lactones, which are known for their bioactive properties, including anti-inflammatory and antimicrobial activities .
Properties
Molecular Formula |
C20H28O5 |
|---|---|
Molecular Weight |
348.4 g/mol |
IUPAC Name |
8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid |
InChI |
InChI=1S/C20H28O5/c1-12-11-16(21)20(3)14(17(22)23)5-4-6-15(20)19(12,2)9-7-13-8-10-25-18(13)24/h5,8,12,15-16,21H,4,6-7,9-11H2,1-3H3,(H,22,23) |
InChI Key |
VIZZFMPBFLWOFS-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC(C2(C(C1(C)CCC3=CCOC3=O)CCC=C2C(=O)O)C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the final product .
Chemical Reactions Analysis
Types of Reactions
8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid undergoes various chemical reactions, including:
Oxidation: Introduction of oxygen atoms to form oxo derivatives.
Reduction: Addition of hydrogen atoms to reduce double bonds.
Substitution: Replacement of functional groups with other atoms or groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions often involve specific temperatures, pressures, and solvents to achieve the desired transformations .
Major Products Formed
The major products formed from these reactions include various derivatives of the original compound, such as hydroxylated, methylated, and carboxylated products, which can have different properties and applications .
Scientific Research Applications
8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid has a wide range of scientific research applications, including:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Investigated for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid involves its interaction with specific molecular targets and pathways. This compound can modulate enzyme activity, bind to receptors, and influence cellular signaling pathways, leading to its observed effects .
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Variations
The target compound’s key structural features are compared below with similar molecules (see Table 1 ):
Table 1: Structural and Physicochemical Comparisons
*Estimated based on analogs ; †Predicted from Crippen’s method ; ‡Estimated due to methyl ester’s polarity.
Key Observations:
Substituent Effects: The 5-oxo-2H-furan-4-yl group in the target compound introduces a ketone oxygen, enhancing hydrogen-bonding capacity compared to the non-oxidized furan-3-yl group in analogs . This difference may influence receptor binding or metabolic stability.
Stereochemistry :
Physicochemical Properties
- Lipophilicity : The target compound’s predicted logP (~5.0) aligns with analogs like the furan-3-yl derivative (logP = 5.076), indicating moderate lipophilicity suitable for membrane permeability .
- Solubility : The hydroxyl and carboxylic acid groups enhance aqueous solubility compared to methyl ester derivatives (e.g., ), which have higher logP (~3.8) due to esterification .
Stability and Metabolism
- Lactone Ring Stability: The 5-oxo group in the target compound’s furan ring may increase susceptibility to hydrolysis compared to non-oxidized furans .
Biological Activity
The compound 8-hydroxy-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid (C20H28O4) is a complex organic molecule that has garnered attention for its potential biological activities. This article synthesizes available research findings regarding its biological properties, including toxicity, receptor interactions, and therapeutic potentials.
Chemical Structure
The chemical structure of the compound can be represented as follows:
This structure features a hexahydronaphthalene core with hydroxyl and carboxylic acid functional groups that contribute to its biological activity.
Biological Activity Overview
The biological activities of this compound have been evaluated through various assays focusing on different aspects such as toxicity, receptor binding, and antioxidant properties.
Toxicity Profile
A comprehensive toxicity evaluation reveals significant insights into the compound's safety profile:
| Toxicity Parameter | Value |
|---|---|
| Carcinogenicity (binary) | 98.00% |
| Eye irritation | 91.84% |
| Skin irritation | 55.09% |
| Hepatotoxicity | 55.69% |
| Respiratory toxicity | 62.22% |
| Acute Oral Toxicity | III (75.38%) |
These results indicate a high potential for irritation and toxicity in various biological systems .
Receptor Interactions
The compound exhibits notable interactions with several biological receptors:
| Receptor Type | Binding Affinity |
|---|---|
| Estrogen Receptor Binding | 85.73% |
| Androgen Receptor Binding | 58.10% |
| Thyroid Receptor Binding | 66.26% |
| Glucocorticoid Receptor Binding | 74.29% |
| Aromatase Binding | 79.18% |
These interactions suggest that the compound may influence hormonal pathways and could be relevant for therapeutic applications targeting endocrine disorders .
Antioxidant and Antiproliferative Activities
Research has demonstrated that the compound possesses antioxidant properties which are crucial in mitigating oxidative stress-related diseases:
- DPPH Radical Scavenging Activity: IC50 values indicate effective scavenging ability.
- Antiproliferative Effects: The compound shows significant cytotoxic effects against various carcinoma cell lines with IC50 values ranging from to , indicating its potential as an anticancer agent .
Case Studies
- Case Study on Antioxidant Activity: In a study involving extracts from Eunicella cavolini, fractions containing the compound demonstrated high phenolic content correlating with antioxidant activity measured through DPPH and ABTS assays .
- Study on Cytotoxicity: A screening of various extracts showed that the presence of this compound contributed to the overall cytotoxicity observed against human fibroblast cells and several cancer cell lines .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
